1-(3-Amino-4-fluorophenyl)butan-2-one

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 1-(3-amino-4-fluorophenyl)butan-2-one
• InChI: InChI=1S/C10H12FNO/c1-2-8(13)5-7-3-4-9(11)10(12)6-7/h3-4,6H,2,5,12H2,1H3
• InChI Key: CGHIGMCRVFXZPJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CC1=CC(=C(C=C1)F)N

Description

1-(3-Amino-4-fluorophenyl)butan-2-one is a fluorinated aromatic ketone featuring an amino group at the 3-position and a fluorine atom at the 4-position of the phenyl ring. Its synthesis involves condensation reactions, as demonstrated in Preparation 11 (WIPO, ) and Preparation 21 (WIPO, ), where intermediates like 1-(3-amino-4-fluorophenyl)propan-2-one are reacted with aldehydes under basic conditions (KOH in ethanol).

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound belongs to a broader class of substituted phenylbutan-2-ones. Key structural analogs include:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	Applications	References
1-(3-Amino-4-fluorophenyl)butan-2-one	3-amino, 4-fluoro	C₁₀H₁₂FNO	Reactive amino group; potential bioactivity	Pharmaceuticals (hypothesized)
4-(Phenylsulfanyl)butan-2-one	4-(phenylsulfanyl)	C₁₀H₁₂OS	Tyrosinase inhibition (IC₅₀ < arbutin); low cytotoxicity	Cosmeceuticals (skin whitening)
1-(4-Iodophenyl)butan-2-one	4-iodo	C₁₀H₁₁IO	Halogenated; higher molecular weight (274.1 g/mol)	Research/Pharma (imaging probes)
1-(Pyridin-2-yl)butan-2-one	Pyridin-2-yl	C₉H₁₁NO	Neuroprotective; pesticide intermediate	Agriculture, Pharma
1-(3-Chloro-4-fluorophenyl)-2,2-dimethyl-1-butanone	3-chloro,4-fluoro, 2,2-dimethyl	C₁₁H₁₁ClF₂O	Steric hindrance; safety data available (GHS)	Industrial synthesis
4-Phenylbut-3-en-2-one	Conjugated double bond	C₁₀H₁₀O	Extended conjugation (UV activity)	Organic synthesis

Electronic and Steric Effects

• In contrast, electron-withdrawing groups like fluoro (target compound) or trifluoromethyl (1-[4-(trifluoromethyl)phenyl]butan-2-one, ) reduce electron density, affecting binding interactions in biological systems.
• Steric Effects: The 2,2-dimethyl substituents in 1-(3-chloro-4-fluorophenyl)-2,2-dimethyl-1-butanone () introduce steric hindrance, likely reducing enzymatic interactions compared to the unhindered target compound.